Cas no 1805076-67-8 (Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805076-67-8
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4837967
• Update Time: 2025-06-14

Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-7(20)4-5-3-6(22-11(15,16)17)8(9(18)19-5)10(12,13)14/h3H,2,4H2,1H3
• InChI Key： KIQRXIWNVHUYFS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(=CC(CC(=O)OCC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate

Research Briefing on Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS: 1805076-67-8)

Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate (CAS: 1805076-67-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate lies in its electron-withdrawing groups, which enhance its reactivity and stability under physiological conditions. This makes it an attractive candidate for further chemical modifications aimed at improving pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of novel pyridine-based compounds with potent inhibitory activity against specific cancer-related kinases.

In addition to its pharmacological potential, recent research has also investigated the synthetic pathways for Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate. A team from the University of Cambridge reported an optimized one-pot synthesis method in Organic Letters, achieving higher yields and reduced byproduct formation compared to traditional approaches. This advancement is expected to facilitate large-scale production and further exploration of its derivatives.

Another area of interest is the compound's potential in agrochemical applications. Preliminary studies suggest that derivatives of Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate exhibit herbicidal and insecticidal properties, opening new avenues for sustainable pest control solutions. However, further in vivo studies are required to validate these findings and assess environmental safety.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate-derived compounds. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and unlocking the full potential of this versatile intermediate.

In conclusion, Ethyl 2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-acetate represents a valuable building block in medicinal and agrochemical research. Its unique chemical properties and diverse applications underscore the importance of continued investigation. Future studies should focus on expanding its utility, improving synthetic methodologies, and exploring novel biological targets to maximize its impact in the field.